Cas no 1257998-65-4 (octahydropiperazino[2,1-c]morpholine dihydrochloride)

Octahydropiperazino[2,1-c]morpholine dihydrochloride is a versatile compound with significant advantages in organic synthesis. It features a stable, six-membered ring structure, enabling efficient reactions with various electrophiles. The presence of two chloride ions enhances solubility and reactivity, facilitating synthesis under mild conditions. This compound is ideal for constructing complex morpholine-based molecules with high purity and yields.
octahydropiperazino[2,1-c]morpholine dihydrochloride structure
1257998-65-4 structure
Product Name:octahydropiperazino[2,1-c]morpholine dihydrochloride
CAS No:1257998-65-4
MF:C7H16Cl2N2O
MW:215.120739936829
MDL:MFCD19442255
CID:3047775
PubChem ID:67255199
Update Time:2025-06-25

octahydropiperazino[2,1-c]morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • octahydropyrazino[2,1-c][1,4]oxazine hydrochloride
    • octahydropiperazino[2,1-c]morpholine dihydrochloride
    • MFCD19442255
    • DB-159780
    • 1257998-65-4
    • CS-0038812
    • Octahydropyrazino[2,1-c][1,4]oxazine 2HCl
    • SCHEMBL2033780
    • AS-34856
    • (R)-Octahydro-pyrazino[2,1-c][1,4]oxazine dihydrochloride
    • SB21817
    • Pyrazino[2,1-c][1,4]oxazine, octahydro-, hydrochloride (1:2)
    • SY100178
    • SY097939
    • octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride
    • (9aS)-1,3,4,6,7,8,9,9a-Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride
    • AKOS025289912
    • Octahydropyrazino[2,1-c][1,4]-oxazine dihydrochloride
    • SY069201
    • (S)-Octahydro-pyrazino[2,1-c][1,4]oxazine dihydrochloride
    • 1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1,4]oxazine;dihydrochloride
    • octahydropyrazino[2,1-c][1,4]oxazinedihydrochloride
    • MFCD27986913
    • MDL: MFCD19442255
    • Inchi: 1S/C7H14N2O.2ClH/c1-2-9-3-4-10-6-7(9)5-8-1;;/h7-8H,1-6H2;2*1H
    • InChI Key: NTFPIALZQJURCZ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O1CCN2CCNCC2C1

Computed Properties

  • Exact Mass: 178.08700
  • Monoisotopic Mass: 214.0639685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.5Ų

Experimental Properties

  • PSA: 24.50000
  • LogP: 0.35910

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Additional information on octahydropiperazino[2,1-c]morpholine dihydrochloride

Introduction to Octahydropiperazino[2,1-c]morpholine Dihydrochloride (CAS No. 1257998-65-4)

Octahydropiperazino[2,1-c]morpholine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1257998-65-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural framework of octahydropiperazino[2,1-c]morpholine dihydrochloride incorporates both piperazine and morpholine moieties, which are known for their ability to modulate various biological pathways.

The< strong>name CAS no1257998-65-4 serves as a unique identifier for this chemical entity, ensuring precise classification and retrieval in scientific databases. The structural complexity of octahydropiperazino[2,1-c]morpholine dihydrochloride makes it a promising candidate for further investigation in drug discovery and development. Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of< strong> octahydropiperazino[2,1-c]morpholine dihydrochloride. Studies have demonstrated that this compound exhibits notable interactions with biological targets, suggesting its potential as an intermediate in the synthesis of pharmacologically active molecules. The< strong> CAS no1257998-65-4 designation ensures that researchers can accurately reference and utilize this compound in their experiments.

The< strong> octahydropiperazino[2,1-c]morpholine dihydrochloride molecule's dual functionality, arising from the piperazine and morpholine rings, allows for versatile chemical modifications. These modifications can be tailored to enhance specific pharmacokinetic or pharmacodynamic properties, making it a valuable scaffold for drug design. The dihydrochloride salt form of this compound improves its solubility and stability, facilitating its use in various biochemical assays and clinical trials.

Current research endeavors are focusing on elucidating the mechanism of action of< strong> octahydropiperazino[2,1-c]morpholine dihydrochloride. Preliminary studies indicate that it may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune disorders. Additionally, its ability to cross the blood-brain barrier suggests possible applications in neuropharmacology.

The synthesis of< strong> octahydropiperazino[2,1-c]morpholine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and ring closure techniques. The< strong>CAS no1257998-65-4 registration ensures that all synthetic procedures adhere to standardized protocols.

In conclusion, octahydropiperazino[2,1-c]morpholine dihydrochloride, identified by its CAS number 1257998-65-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research. As scientific understanding progresses, the potential applications of this molecule are expected to expand, offering new insights into the treatment of various diseases.

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